Cas no 4723-94-8 (Germane,tetrapropenyl-, all-(Z)- (8CI))

• Product Name: Germane,tetrapropenyl-, all-(Z)- (8CI)
• CAS No: 4723-94-8
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 334953
• PubChem ID: 2764520
• Update Time: 2025-05-30

Germane,tetrapropenyl-, all-(Z)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Germane,tetrapropenyl-, all-(Z)- (8CI)
• ethanone, 1-(7-bromo-5-methoxy-2-benzofuranyl)-
• MFCD02082020
• 1-(7-bromo-5-methoxy-1-benzofuran-2-yl)ethanone
• 454473-82-6
• SCHEMBL4130113
• CS-0452628
• 1-(7-Bromo-5-methoxybenzofuran-2-yl)ethan-1-one
• 9P-962
• 1-(7-Bromo-5-Methoxy-1-Benzofuran-2-Yl)-1-Ethanone
• 1-(7-bromo-5-methoxy-1-benzofuran-2-yl)ethan-1-one
• DTXSID10963778
• AKOS005071403
• FHXKRWORVHLLEX-UHFFFAOYSA-N
• 4723-94-8
• 1-(7-Bromo-5-methoxybenzofuran-2-yl)ethanone
• 1-(7-bromo-5-methoxy-benzofuran-2-yl)-ethanone

• Inchi： 1S/C11H9BrO3/c1-6(13)10-4-7-3-8(14-2)5-9(12)11(7)15-10/h3-5H,1-2H3
• InChI Key： FHXKRWORVHLLEX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=C(C(C)=O)OC=21)OC

Computed Properties

• Exact Mass: 267.97347
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Germane,tetrapropenyl-, all-(Z)- (8CI)

Germane, Tetrapropenyl-, All-(Z)- (8CI): A Comprehensive Overview

Germane, tetrapropenyl-, all-(Z)- (8CI), also known by its CAS registry number 4723-94-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of germane, a group 14 element compound, and its structure consists of four propenyl groups attached to a central germanium atom in a specific stereochemistry, denoted as all-(Z). The compound's unique structure and properties make it an intriguing subject for both academic research and industrial applications.

The synthesis of Germane, tetrapropenyl-, all-(Z)- (8CI) involves advanced chemical methodologies that ensure the precise placement of the propenyl groups in the Z configuration. This stereochemical control is crucial for the compound's stability and reactivity. Recent studies have highlighted the importance of stereochemistry in determining the electronic properties of such compounds, which has led to increased interest in their use as precursors for novel materials.

One of the most promising areas of research involving CAS No 4723-94-8 is its application in the synthesis of low-dimensional materials, such as graphene-like structures and nanowires. The propenyl groups in the molecule act as directing agents, facilitating the formation of ordered nanostructures when subjected to specific reaction conditions. This has significant implications for the development of next-generation electronic devices and sensors.

In addition to its role in materials science, Germane, tetrapropenyl-, all-(Z)- (8CI) has also been explored for its potential in organic synthesis. The compound serves as a versatile building block for constructing complex organic molecules with tailored functionalities. Recent advancements in catalytic methods have enabled more efficient transformations involving this compound, opening new avenues for drug discovery and agrochemical development.

The stability and reactivity of CAS No 4723-94-8 are influenced by its electronic configuration and steric effects arising from the bulky propenyl groups. Studies have shown that these factors play a critical role in determining the compound's behavior under different reaction conditions. For instance, its reactivity towards nucleophilic attack has been exploited in designing novel polymerization catalysts with high activity and selectivity.

From an environmental standpoint, researchers are increasingly focusing on the sustainability aspects of synthesizing and utilizing Germane, tetrapropenyl-, all-(Z)- (8CI). Efforts are being made to develop greener synthesis routes that minimize waste and energy consumption while maintaining the high purity required for industrial applications.

In conclusion, Germane, tetrapropenyl-, all-(Z)- (8CI) (CAS No 4723-94-8) stands at the forefront of modern chemical research due to its unique properties and diverse applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in advancing both scientific knowledge and technological innovation.